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Compound of Interest

Compound Name:
5-Amino-2-methoxypyridine-4-

carboxylic acid

Cat. No.: B112161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-2-methoxypyridine-4-carboxylic acid is a substituted pyridine derivative with the

chemical formula C₇H₈N₂O₃. This technical overview consolidates the publicly available

information for this compound. Despite its potential as a building block in medicinal chemistry

and materials science, detailed experimental data and biological studies appear to be limited in

the current scientific literature. This document provides a summary of its basic properties and

identifies the significant gaps in publicly accessible research.

Molecular Structure and Properties
The fundamental properties of 5-Amino-2-methoxypyridine-4-carboxylic acid are

summarized in the table below. These data have been aggregated from various chemical

supplier databases.
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Property Value Source

CAS Number 183741-91-5 [1]

Molecular Formula C₇H₈N₂O₃ [1]

Molecular Weight 168.15 g/mol [1]

SMILES
COC1=NC=C(C(=C1)C(=O)O)

N
[1]

Spectroscopic Data
A thorough search of scientific databases did not yield publicly available experimental

spectroscopic data such as ¹H NMR, ¹³C NMR, Infrared (IR), or Mass Spectrometry (MS) for 5-
Amino-2-methoxypyridine-4-carboxylic acid. While some suppliers indicate the availability

of such data upon request, it is not published in peer-reviewed literature or open-access

databases.

For illustrative purposes, a generalized workflow for acquiring and analyzing spectroscopic data

for a novel pyridine derivative is presented below.
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Synthesis & Purification

Spectroscopic Analysis Data Interpretation

Synthesized Compound Purification (e.g., Chromatography, Recrystallization)
NMR Spectroscopy

(¹H, ¹³C, etc.)

Infrared (IR) Spectroscopy

Mass Spectrometry (MS)

Structure Elucidation

Purity Assessment
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Figure 1. A generalized workflow for the spectroscopic analysis of a novel chemical compound.

Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Amino-2-methoxypyridine-4-
carboxylic acid are not readily available in the published literature. General methods for the

synthesis of aminopyridine carboxylic acids often involve multi-step processes. A hypothetical

synthetic pathway, based on common organic chemistry reactions for similar structures, is

depicted below. This diagram is for illustrative purposes only and does not represent a

validated experimental protocol.

Pyridine Precursor Nitration Nitropyridine Intermediate Reduction of Nitro Group Aminopyridine Intermediate Carboxylation 5-Amino-2-methoxypyridine-
4-carboxylic acid

Click to download full resolution via product page

Figure 2. A hypothetical, generalized synthetic pathway for an aminopyridine carboxylic acid.
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Biological Activity and Signaling Pathways
No specific biological activities or associations with cellular signaling pathways for 5-Amino-2-
methoxypyridine-4-carboxylic acid have been reported in the accessible scientific literature.

Pyridine derivatives, in general, are known to exhibit a wide range of biological activities, and

this class of compounds is an area of active research in drug discovery. The potential biological

relevance of this specific molecule remains to be investigated.

A conceptual diagram illustrating how a novel small molecule might be screened for biological

activity is provided below.
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Figure 3. A conceptual workflow for the biological screening of a novel compound.

Conclusion
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5-Amino-2-methoxypyridine-4-carboxylic acid is a chemical entity for which basic identifying

information is available, primarily from commercial suppliers. However, a significant gap exists

in the public domain regarding its detailed chemical and biological properties. There is a lack of

published experimental protocols for its synthesis, comprehensive spectroscopic data for

structural confirmation, and studies on its potential biological activities. For researchers and

drug development professionals, this compound represents a largely unexplored molecule.

Further investigation would be required to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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